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Compound of Interest

Compound Name: Gossypol-13C2

Cat. No.: B12376195

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. It is not a substitute for a formal risk assessment and
all handling should be performed in accordance with institutional and national safety
regulations. Gossypol-13C2 should be handled with the same precautions as gossypol, as the
isotopic labeling is not expected to alter its toxicological properties.

Introduction

Gossypol is a naturally occurring polyphenolic aldehyde derived from the cotton plant
(Gossypium species).[1][2] It exists as two enantiomers, (+)-gossypol and (-)-gossypol, with the
racemic mixture commonly used in research.[2] Gossypol-13C2 is an isotopically labeled form
of gossypol, a valuable tool in metabolic and pharmacokinetic studies. While exhibiting
potential therapeutic applications, including anticancer and contraceptive properties, gossypol
is also a known toxin with significant health risks.[1][2] This guide provides in-depth safety and
handling information for Gossypol-13C2 to ensure its safe use in a research and development
environment.

Hazard Identification and Classification

Gossypol is classified as a hazardous substance. The primary hazards associated with
gossypol include:
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e Acute Oral Toxicity: Harmful if swallowed.

e Reproductive Toxicity: May damage fertility or the unborn child.

o Carcinogenicity: Suspected of causing cancer.
GHS Hazard Statements:

e H302: Harmful if swallowed

e H351: Suspected of causing cancer

o H360: May damage fertility or the unborn child
Signal Word: Danger

Hazard Pictograms:

e Health Hazard

o Harmful

Toxicological Data

The toxicity of gossypol is species-dependent, with nonruminant animals being more

susceptible than ruminants. The primary routes of excretion are through feces via bile.
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Parameter Species Value Reference
Acute Oral LD50 Rat 2315 - 3340 mg/kg
Pig 550 mg/kg
Toxic Dose Hamster 10 mg/kg/day (oral)
Rat 20 mg/kg/day (oral)
Dog < 6 mg/kg/day (oral)
Recommended Max. ) )
] ] Swine (monogastric) >100 ppm
Dietary Concentration
Young Ruminants (< 4
>100 ppm
months)
Adult Ruminants < 1000 ppm

Signs of Toxicity: Signs of gossypol toxicity in animals include loss of appetite, weight loss,
diarrhea, and damage to the heart, liver, and lungs. In humans, higher doses or prolonged use
may lead to malnutrition, stomach bleeding, heart failure, and liver problems.

Occupational Exposure Limits: Currently, there are no established Permissible Exposure Limits
(PEL) from the Occupational Safety and Health Administration (OSHA) or Recommended
Exposure Limits (REL) from the National Institute for Occupational Safety and Health (NIOSH)
for gossypol. In the absence of official exposure limits, a conservative approach should be
taken to minimize any potential exposure.

Experimental Protocols and Handling Procedures

Due to the hazardous nature of Gossypol-13C2, all work must be conducted in a designated
area within a laboratory, and access should be restricted.

Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times when handling
Gossypol-13C2.
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» Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.
e Lab Coat: A fully buttoned lab coat should be worn to protect from skin contact.

» Respiratory Protection: For procedures that may generate dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) should be used within a fume hood.

Weighing and Reconstitution

o Preparation: All necessary equipment (analytical balance, spatulas, weighing paper, solvent,
vials) should be assembled inside a certified chemical fume hood before starting.

e Weighing: Carefully weigh the desired amount of Gossypol-13C2 powder on weighing
paper. Avoid creating dust.

o Transfer: Gently transfer the weighed powder into an appropriate vial.

o Reconstitution: Add the desired solvent to the vial. Gossypol is soluble in ethanol, DMF,
acetone, and DMSO, but insoluble in water. Cap the vial tightly and mix until fully dissolved.

o Cleaning: Decontaminate all surfaces and equipment used with an appropriate solvent and
dispose of all waste as hazardous.

Storage

Gossypol-13C2 should be stored in a cool, dry, and well-ventilated place. For long-term
storage, it is recommended to store it in a freezer. The container should be tightly sealed to
prevent degradation.

Spill and Emergency Procedures

In case of a small spill:
o Alert others in the vicinity.
o Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite, sand).

o For powdered spills, gently wet the material to prevent airborne dust before sweeping.
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o Carefully collect the absorbed material into a sealable container.
o Decontaminate the spill area with a suitable solvent.

» Dispose of all contaminated materials as hazardous waste.

In case of a large spill or personal exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal

All waste containing Gossypol-13C2, including empty containers, contaminated PPE, and spill
cleanup materials, must be disposed of as hazardous waste in accordance with local, state,
and federal regulations. Do not dispose of with household garbage or into the sewage system.

Cellular Signaling Pathways and Experimental
Workflows

The biological effects of gossypol are mediated through its interaction with various cellular
signaling pathways. Understanding these pathways is crucial for researchers in drug
development.
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Caption: A logical workflow for the safe handling of Gossypol-13C2.
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Caption: Key cellular signaling pathways affected by Gossypol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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